4-{[(2-Phenyl-1,3-thiazol-4-yl)acetyl]amino}benzamide

• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 4-[[2-(2-phenyl-1,3-thiazol-4-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C18H15N3O2S/c19-17(23)12-6-8-14(9-7-12)20-16(22)10-15-11-24-18(21-15)13-4-2-1-3-5-13/h1-9,11H,10H2,(H2,19,23)(H,20,22)
• InChI Key: KKFJVKSPJXNGJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N

Description

4-{[(2-Phenyl-1,3-thiazol-4-yl)acetyl]amino}benzamide is a complex organic compound that features a thiazole ring, a benzamide group, and a phenyl group. Thiazole rings are known for their diverse biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties . This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications.

Preparation Methods

The synthesis of 4-{[(2-Phenyl-1,3-thiazol-4-yl)acetyl]amino}benzamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the cyclization of α-haloketones with thioamides under acidic conditions.

Acetylation: The thiazole derivative is then acetylated using acetic anhydride in the presence of a base such as pyridine.

Amidation: The final step involves the reaction of the acetylated thiazole with 4-aminobenzamide under reflux conditions to form the target compound.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

4-{[(2-Phenyl-1,3-thiazol-4-yl)acetyl]amino}benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the thiazole ring and benzamide group.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-{[(2-Phenyl-1,3-thiazol-4-yl)acetyl]amino}benzamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antifungal activities, making it useful in the development of new antibiotics and antifungal agents.

Medicine: Due to its potential anticancer properties, it is studied for its ability to inhibit cancer cell growth and induce apoptosis.

Industry: It is used in the development of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 4-{[(2-Phenyl-1,3-thiazol-4-yl)acetyl]amino}benzamide involves its interaction with various molecular targets and pathways:

DNA Binding: The compound can intercalate into DNA, disrupting the replication process and leading to cell death.

Enzyme Inhibition: It inhibits key enzymes involved in cell proliferation, such as topoisomerase II, resulting in DNA double-strand breaks and apoptosis.

Receptor Modulation: The compound can modulate receptors involved in inflammatory pathways, reducing inflammation and promoting cell cycle arrest.

Comparison with Similar Compounds

4-{[(2-Phenyl-1,3-thiazol-4-yl)acetyl]amino}benzamide can be compared with other thiazole derivatives:

Sulfathiazole: An antimicrobial drug with a similar thiazole ring but different substituents, used primarily to treat bacterial infections.

Ritonavir: An antiretroviral drug with a thiazole ring, used in the treatment of HIV/AIDS.

Abafungin: An antifungal drug with a thiazole ring, used to treat fungal infections.

The uniqueness of this compound lies in its specific combination of functional groups, which confer a distinct set of biological activities and potential therapeutic applications.